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Compound of Interest

Compound Name: FT895

Cat. No.: B2679868 Get Quote

For researchers and scientists in the fast-paced world of drug development, the proper

handling and disposal of chemical compounds are paramount to ensuring a safe and compliant

laboratory environment. This guide provides essential information and a procedural framework

for the proper disposal of FT895, a selective HDAC11 inhibitor. In the absence of a specific

Safety Data Sheet (SDS) from the manufacturer, this document synthesizes general best

practices for chemical waste management, empowering your team to handle this compound

responsibly.

Chemical and Physical Properties of FT895
A clear understanding of a compound's properties is the first step toward safe handling and

disposal. The following table summarizes the available quantitative data for FT895.

Property Value Source

Molecular Formula C₁₆H₁₅F₃N₄O₂ [1]

Molecular Weight 352.31 g/mol [1][2][3][4]

Appearance Solid Powder [3]

IC₅₀ 3 nM for HDAC11 [1][3][4][5][6]

Purity 99.84% [5]
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Storage and Stability
Proper storage is crucial for maintaining the integrity of FT895 and ensuring laboratory safety.

The following table outlines the recommended storage conditions.

Form
Storage
Temperature

Duration Source

Powder -20°C 3 years [1][2][4]

Powder 4°C 2 years [1]

In Solvent -80°C 1 year [2][4]

In Solvent -20°C 1 month [1][4][5]

FT895 Disposal Workflow
The following diagram outlines the recommended step-by-step procedure for the safe disposal

of FT895. This workflow is designed to ensure compliance with general laboratory safety

standards and environmental regulations.

Phase 1: Waste Identification & Segregation

Phase 2: Containment & Labeling

Phase 3: Storage & Disposal
Identify FT895 Waste

(Unused, Contaminated Materials, Solutions)

Segregate from Incompatible Wastes
(e.g., Strong Oxidizers, Acids, Bases)

Categorize

Place in a Designated, Labeled,
Chemically Resistant Container

Ensure Container is Securely Closed
When Not in Use

Label with 'Hazardous Waste',
Chemical Name (FT895), and Date

Properly
Identify

Store in a Designated Secondary
Containment Area

Arrange for Pickup by a
Licensed Waste Disposal Contractor

Confirm Disposal in Accordance with
Federal, State, and Local Regulations

Finalize

Complete all Necessary
Waste Disposal Documentation
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A logical workflow for the proper disposal of FT895.

Experimental Protocols: A General Framework for
Chemical Waste Disposal
While a specific experimental protocol for the disposal of FT895 is not publicly available, the

following general procedure for the disposal of non-hazardous and hazardous chemical waste

should be followed. This protocol is based on standard laboratory safety guidelines.

Objective: To safely dispose of FT895 and associated contaminated materials in compliance

with environmental regulations.

Materials:

Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-

resistant gloves.

Designated hazardous waste container (chemically resistant, with a secure lid).

Hazardous waste labels.

Secondary containment bin.

Procedure:

Waste Identification and Collection:

Identify all waste streams containing FT895. This includes unused neat compound,

solutions containing FT895, and any materials contaminated with FT895 (e.g., pipette tips,

gloves, weigh boats).

Carefully collect all FT895 waste in a designated hazardous waste container. Avoid mixing

with other incompatible waste streams.

Container Management:

Ensure the waste container is made of a material compatible with FT895 and any solvents

used.
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Keep the container securely closed at all times, except when adding waste.[7]

Do not overfill the container; fill to no more than 90% capacity to allow for expansion.

Labeling:

Immediately label the waste container with a hazardous waste tag.

The label must include:

The words "Hazardous Waste."

The full chemical name: "FT895".

The accumulation start date.

The specific hazards (if known; as a precaution, treat as a potential irritant and

environmental hazard).

Storage:

Store the labeled waste container in a designated, well-ventilated, and secure satellite

accumulation area.

Place the container in a secondary containment bin to prevent the spread of material in

case of a leak or spill.

Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

waste disposal contractor to arrange for pickup and disposal.[8]

Provide the waste disposal contractor with all available information on the compound.

Ensure that the disposal process complies with all federal, state, and local regulations.[8]

Special Considerations for Empty Containers:

Thoroughly empty all contents from the original FT895 container.
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The first rinse of the container should be collected and disposed of as hazardous waste.[7]

For containers of highly toxic chemicals, the first three rinses must be collected as

hazardous waste.[7] Given the potent biological activity of FT895, it is prudent to follow this

more stringent rinsing procedure.

By adhering to these procedures, your laboratory can ensure the safe and compliant disposal

of FT895, contributing to a culture of safety and environmental responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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